Cas no 113271-89-9 (Ethyl 2-chloro-4-phenylpyrimidine-5-carboxylate)

• Product Name: Ethyl 2-chloro-4-phenylpyrimidine-5-carboxylate
• CAS No: 113271-89-9
• MF: C₁₃H₁₁ClN₂O₂
• MW: 262.691642045975
• MDL: MFCD09991485
• CID: 2132802
• PubChem ID: 10849112
• Update Time: 2025-06-11

Ethyl 2-chloro-4-phenylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-phenylpyrimidine-5-carboxylate
• DB-060504
• ALKGKYDTQXQWDE-UHFFFAOYSA-N
• SCHEMBL8397656
• 113271-89-9
• E70483
• SB57978
• CS-0365206
• Ethyl2-chloro-4-phenylpyrimidine-5-carboxylate
• Ethyl 2-chloro-4-phenylpyrimidine-5-carboxylate ,97%

• MDL： MFCD09991485
• Inchi： 1S/C13H11ClN2O2/c1-2-18-12(17)10-8-15-13(14)16-11(10)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： ALKGKYDTQXQWDE-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=O)OCC)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 262.0509053g/mol
• Monoisotopic Mass: 262.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.1Ų

Ethyl 2-chloro-4-phenylpyrimidine-5-carboxylate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37

Additional information on Ethyl 2-chloro-4-phenylpyrimidine-5-carboxylate

Ethyl 2-chloro-4-phenylpyrimidine-5-carboxylate (CAS No. 113271-89-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-chloro-4-phenylpyrimidine-5-carboxylate (CAS No. 113271-89-9) is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its precise molecular structure, has garnered considerable attention due to its role in the synthesis of various biologically active molecules. The phenylpyrimidine core is particularly noteworthy, as it forms the backbone of numerous therapeutic agents targeting diverse diseases, including cancer and infectious disorders.

The chemical structure of Ethyl 2-chloro-4-phenylpyrimidine-5-carboxylate consists of a pyrimidine ring substituted with a chloro group at the 2-position, a phenyl group at the 4-position, and a carboxylate ester at the 5-position. This arrangement imparts unique reactivity, making it an invaluable building block for medicinal chemists. The presence of the chloro group enhances electrophilicity, facilitating nucleophilic substitution reactions, while the ester moiety allows for further functionalization via hydrolysis or transesterification.

In recent years, Ethyl 2-chloro-4-phenylpyrimidine-5-carboxylate has been extensively utilized in the development of novel antiviral and anticancer agents. For instance, researchers have leveraged its scaffold to design inhibitors of kinases and other enzymes critical to viral replication and tumor growth. One notable area of research involves its incorporation into small-molecule inhibitors targeting the Janus kinases (JAKs), which play a pivotal role in inflammatory responses and hematological malignancies. Studies have demonstrated that derivatives of this compound exhibit potent JAK inhibition, making them promising candidates for treating autoimmune diseases such as rheumatoid arthritis.

The pharmaceutical industry has also explored Ethyl 2-chloro-4-phenylpyrimidine-5-carboxylate in the synthesis of antifungal agents. Pyrimidine derivatives are known for their broad-spectrum activity against fungal pathogens, and modifications to this core structure have yielded compounds with enhanced efficacy against drug-resistant strains. Researchers have strategically altered the substituents on the pyrimidine ring to optimize binding affinity to fungal enzymes like cytochrome P450 monooxygenases, which are essential for ergosterol biosynthesis—a critical component of fungal cell membranes.

Advances in computational chemistry have further accelerated the development of novel derivatives of Ethyl 2-chloro-4-phenylpyrimidine-5-carboxylate. Molecular modeling techniques allow scientists to predict the binding interactions between this intermediate and biological targets with remarkable accuracy. This high-throughput virtual screening approach has enabled the rapid identification of lead compounds with improved pharmacokinetic properties and reduced toxicity profiles. Such innovations underscore the importance of this compound in modern drug discovery pipelines.

The synthetic pathways for Ethyl 2-chloro-4-phenylpyrimidine-5-carboxylate are well-documented and highly efficient. Common methods involve multi-step organic transformations starting from readily available precursors such as malononitrile and benzoyl chloride. Recent improvements in catalytic systems have enabled greener synthetic routes, reducing waste generation and energy consumption without compromising yield or purity. These advancements align with global efforts to promote sustainable chemistry practices within the pharmaceutical sector.

The versatility of Ethyl 2-chloro-4-phenylpyrimidine-5-carboxylate extends beyond its role as a precursor for therapeutics; it also serves as a valuable tool in academic research. Chemists utilize this compound to investigate reaction mechanisms and develop new synthetic methodologies. For example, studies focusing on transition-metal-catalyzed cross-coupling reactions have highlighted its utility in constructing complex heterocyclic frameworks under mild conditions. Such research not only expands our fundamental understanding of organic chemistry but also paves the way for innovative applications in drug design.

As interest in precision medicine grows, Ethyl 2-chloro-4-phenylpyrimidine-5-carboxylate continues to play a pivotal role in developing targeted therapies tailored to individual patient profiles. Its structural adaptability allows for fine-tuning physicochemical properties such as solubility and metabolic stability, which are crucial factors determining drug efficacy and safety. Collaborative efforts between academia and industry are driving initiatives to harness this intermediate for next-generation personalized medicine approaches.

In conclusion, Ethyl 2-chloro-4-phenylpyrimidine-5-carboxyrate (CAS No. 113271-89-9) stands as a cornerstone in contemporary pharmaceutical synthesis due to its broad applicability and structural features that enhance biological activity. Ongoing research into its derivatives promises further breakthroughs across multiple therapeutic areas, reinforcing its significance as a cornerstone molecule in medicinal chemistry today.